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Compound of Interest

Compound Name: Fulminate

Cat. No.: B1208216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative thermal analysis of mercury (II) fulminate (Hg(CNO)₂) and

silver fulminate (AgCNO) using Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA). Both mercury and silver fulminates are highly sensitive

primary explosives, and their thermal behavior is a critical indicator of their stability and

explosive properties. This document summarizes key thermal decomposition data, outlines

detailed experimental protocols for their analysis, and emphasizes the stringent safety

precautions required when handling these hazardous materials.

Executive Summary
Mercury and silver fulminates exhibit distinct thermal decomposition profiles. Mercury

fulminate generally begins to decompose at a lower temperature than silver fulminate. The

decomposition of both compounds is highly exothermic and can be explosive. The following

tables summarize the key thermal properties gathered from various studies. It is important to

note that values can vary depending on experimental conditions such as heating rate and

sample purity.

Data Presentation: Comparative Thermal Properties
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Property Mercury (II) Fulminate Silver Fulminate

Decomposition Onset (DSC) As low as 100 °C[1][2] ~169-175 °C (deflagration)[3]

Explosion/Decomposition Peak

(DSC)
~160 °C[4] ~170 °C (autoignition)

Heat of

Explosion/Decomposition
1755 kJ/kg

Not explicitly found as heat of

explosion; Gas phase

explosion enthalpy: -164.4

kJ/mol[5][6]

Heat of Formation Not specified in searches +361.5 kJ/mol[5]

Activation Energy

(Decomposition)
Not specified in searches 28.62 kcal/mol[3]

Primary Decomposition

Reaction

Hg(CNO)₂ → Hg + 2CO +

N₂[1]
2AgCNO → 2Ag + 2CO + N₂

Note: The data presented is a synthesis of information from multiple sources and should be

considered as indicative. Experimental conditions significantly influence these values.

Thermal Analysis Curves: A Visual Comparison
While specific, directly comparable DSC/TGA curves under identical conditions were not

available in the public domain due to the hazardous nature of the materials, the expected

behavior based on the collected data is as follows:

DSC: Both compounds will show a sharp, highly exothermic peak corresponding to their

rapid decomposition. Mercury fulminate's exotherm is expected to initiate at a lower

temperature compared to silver fulminate.

TGA: A rapid, single-step weight loss is anticipated for both compounds, coinciding with the

exothermic event observed in the DSC. The weight loss should correspond to the mass of

the gaseous decomposition products. For mercury fulminate, the residual mass would be

that of mercury, while for silver fulminate, it would be silver.
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The thermal analysis of primary explosives like mercury and silver fulminates requires

meticulous planning and execution with an emphasis on safety. The following protocols are

generalized and must be adapted to specific laboratory conditions and regulations.

Safety Precautions and Handling
Extreme caution is paramount when handling these materials.

Quantity: Only minute quantities (typically less than 1 mg) should be used for thermal

analysis.

Personal Protective Equipment (PPE): A full-face shield, safety glasses, flame-retardant lab

coat, and appropriate gloves (nitrile or PVC) are mandatory.[2]

Handling: Always handle the compounds when wet with a non-reactive solvent (e.g., water or

ethanol) to reduce sensitivity.[1] Use non-sparking tools made of materials like wood or

plastic. Avoid any friction, shock, or static discharge.

Work Area: Conduct all handling in a designated fume hood with a blast shield.[2] The work

area should be clean, uncluttered, and free of any incompatible materials.

Storage: Store in a cool, dry, and well-ventilated area, away from heat, light, and sources of

ignition.[1]

Sample Preparation for DSC/TGA
Under a fume hood with a blast shield, carefully place a small, wetted sample (less than 1

mg) onto a pre-weighed, open aluminum or copper sample pan. The use of hermetically

sealed pans is generally not recommended for primary explosives due to the risk of pressure

buildup and explosion.

Allow the solvent to evaporate slowly in a controlled environment. Do not apply heat to

expedite drying.

Once dry, immediately transfer the sample to the DSC/TGA instrument.

DSC/TGA Experimental Parameters
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Instrument: A simultaneous DSC/TGA instrument is recommended to obtain concurrent heat

flow and weight loss data.

Sample Size: < 1 mg.

Crucible: Open aluminum or copper pans are preferred to allow for the escape of gaseous

decomposition products and prevent pressure buildup.

Atmosphere: A dry, inert atmosphere, such as nitrogen or argon, at a flow rate of 20-50

mL/min is recommended to prevent any oxidative side reactions.

Heating Rate: A slow heating rate of 1-5 °C/min is advisable to better resolve the

decomposition onset and reduce the risk of a very rapid, uncontrolled energy release.

Temperature Range: Start the analysis from ambient temperature up to a temperature that

ensures complete decomposition (e.g., 300 °C).

Logical Workflow for Thermal Analysis
The following diagram illustrates the logical workflow for conducting a safe and effective

thermal analysis of mercury and silver fulminates.

Workflow for Thermal Analysis of Primary Explosives

Conclusion
The thermal analysis of mercury and silver fulminates provides critical data for understanding

their stability and explosive nature. Mercury fulminate is thermally less stable than silver

fulminate, initiating decomposition at a lower temperature. The extreme sensitivity of these

compounds necessitates the use of specialized handling procedures and minute sample sizes

to ensure safety during DSC/TGA analysis. The protocols and data presented in this guide are

intended to inform researchers and professionals on the comparative thermal behavior of these

materials and the essential safety measures required for their study. All work with these

materials should be conducted by trained personnel in appropriately equipped laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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